Cas no 146983-96-2 (1-Iodo-1H,1H,2H,2H-perfluorotetradecane)

1-Iodo-1H,1H,2H,2H-perfluorotetradecane structure
146983-96-2 structure
Product Name:1-Iodo-1H,1H,2H,2H-perfluorotetradecane
CAS No:146983-96-2
MF:C14H4F25I
MW:774.046124458313
CID:64991
PubChem ID:121613
Update Time:2025-04-18

1-Iodo-1H,1H,2H,2H-perfluorotetradecane Chemical and Physical Properties

Names and Identifiers

    • 1-Iodo-1H,1H,2H,2H-perfluorotetradecane
    • 1H,1H,2H,2H-PERFLUOROTETRADECYL IODIDE
    • MFCD00039413
    • 2-Perfluorododecyl ethyl iodide
    • 1-Iodo-1H,1H,2H,2H-perfluorotetradecane 90%
    • Tetradecane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-pentacosafluoro-14-iodo-
    • F0Y1907HS3
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-Pentacosafluoro-14-iodotetradecane
    • NS00011024
    • UNII-F0Y1907HS3
    • DTXSID2067535
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-Pentacosafluoro-14-iodotetradecane #
    • 1,1,2,2-Tetrahydroperfluorotetradecyl iodide
    • Tetradecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-pentacosafluoro-14-iodo-
    • EINECS 250-014-8
    • 2-(Perfluorododec-1-yl)ethyl iodide
    • AKOS015914809
    • 12:2 FTI
    • FT-0638903
    • 30046-31-2
    • 1H,1H,2H,2H-Perfluorotetradecyliodide
    • SCHEMBL3777011
    • Perfluorolaurylethyl iodide
    • C14 Gamma-Omega Perfluoro Iodine
    • 146983-96-2
    • 1-Iodo-1H,1H,2H,2H-perfluorotetradecane 97%
    • 1-Iodo-1H,1H,2H,2H-perfluorotetradecane97%
    • Inchi: 1S/C14H4F25I/c15-3(16,1-2-40)4(17,18)5(19,20)6(21,22)7(23,24)8(25,26)9(27,28)10(29,30)11(31,32)12(33,34)13(35,36)14(37,38)39/h1-2H2
    • InChI Key: DBXLDZXWSFMBRB-UHFFFAOYSA-N
    • SMILES: ICCC(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 773.89600
  • Monoisotopic Mass: 773.89585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 12
  • Complexity: 909
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 9.36210
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